FA-Gly-Nva-NH2
Overview
Description
FA-Gly-Nva-NH2 is a chemical compound with the molecular formula C14H19N3O4 and a molecular weight of 293.32 . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular structure of FA-Gly-Nva-NH2 is represented by the formula C14H19N3O4 . Unfortunately, the search results do not provide a detailed structural analysis or a visual representation of the molecule.
Scientific Research Applications
Enzyme Substrate for Protease Assays
FA-Gly-Nva-NH2: is used as a peptide-based enzyme substrate linked to chromophores or fluorophores . It is particularly useful in continuous spectrophotometric assays to study proteases like collagenases, thermolysin, angiotensin I-converting enzyme, elastase, and carboxypeptidase Y. The compound’s structure allows for a blue shift in the near-ultraviolet absorption band when the peptide bond is cleaved during the assay, providing a measurable change that indicates enzyme activity.
Mass Spectrometry
In the field of mass spectrometry, CID 7019915 can be utilized as a standard or reference compound in the development of analytical methods . Its distinct mass-to-charge ratio can be used to calibrate instruments or to identify and quantify specific peptides in complex biological samples.
Safety and Hazards
Mechanism of Action
Target of Action
FA-Gly-Nva-NH2, also known as CID 7019915, is a compound that has been used in various biochemical studies. Similar compounds have been known to interact with proteases such as collagenases, thermolysin, angiotensin i-converting enzyme, elastase, and carboxypeptidase y .
Mode of Action
It’s known that fa-gly-x-nh2 type compounds, where x represents various amino acids, have been used for quantitative evaluation of the role of the hydrophobic pocket in the active site of thermolysin in its substrate specificity . This suggests that FA-Gly-Nva-NH2 might interact with its targets through a similar mechanism.
Pharmacokinetics
A study on a similar compound, mj9, which was conjugated to nodaga and nota and radiolabeled with 68ga and 64cu, showed high and specific tumor uptake, indicating potential bioavailability .
properties
IUPAC Name |
(2S)-2-[[2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]acetyl]amino]pentanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O4/c1-2-4-11(14(15)20)17-13(19)9-16-12(18)7-6-10-5-3-8-21-10/h3,5-8,11H,2,4,9H2,1H3,(H2,15,20)(H,16,18)(H,17,19)/b7-6+/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFGOYNARHNUQSD-MLRMMBSGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)N)NC(=O)CNC(=O)C=CC1=CC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H](C(=O)N)NC(=O)CNC(=O)/C=C/C1=CC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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